Cas no 869942-59-6 (N,N-dimethyl-4-(propylamino)methylaniline)

• Product Name: N,N-dimethyl-4-(propylamino)methylaniline
• CAS No: 869942-59-6
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD04536510
• CID: 4717979
• PubChem ID: 4722232
• Update Time: 2025-05-20

N,N-dimethyl-4-(propylamino)methylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-[(propylamino)methyl]aniline
• N,N-dimethyl-4-(propylaminomethyl)aniline
• (p-dimethylaminobenzylamino)propane
• N,N-dimethyl-4-(propylamino)methylaniline

• MDL： MFCD04536510
• Inchi： 1S/C12H20N2/c1-4-9-13-10-11-5-7-12(8-6-11)14(2)3/h5-8,13H,4,9-10H2,1-3H3
• InChI Key： BJMFUJRZOQGYSF-UHFFFAOYSA-N
• SMILES： N(CCC)CC1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N,N-dimethyl-4-(propylamino)methylaniline

Comprehensive Analysis of N,N-dimethyl-4-(propylamino)methylaniline (CAS No. 869942-59-6): Properties, Applications, and Industry Trends

N,N-dimethyl-4-(propylamino)methylaniline (CAS No. 869942-59-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This tertiary amine derivative features a dimethylamino group and a propylamino side chain, making it a versatile intermediate for synthesizing advanced materials. Its molecular formula, C₁₂H₂₀N₂, and moderate polarity allow for applications in drug discovery, catalysis, and functional material design.

Recent studies highlight the compound's role in photocatalysis and fluorescence labeling, aligning with the growing demand for sustainable chemistry solutions. Researchers are exploring its potential in organic light-emitting diodes (OLEDs), where its electron-donating properties enhance device efficiency. The compound’s low toxicity profile and high thermal stability (decomposition point >200°C) further broaden its industrial relevance.

From an SEO perspective, queries like "N,N-dimethyl-4-(propylamino)methylaniline synthesis" and "CAS 869942-59-6 applications" reflect user interest in practical protocols. Analytical techniques such as HPLC purity testing and NMR characterization are frequently searched alongside this compound, underscoring the need for reliable quality control methods. The compound’s logP value (~2.5) and solubility in polar solvents are also critical data points for formulators.

Innovative applications include its use as a ligand in transition metal complexes for asymmetric catalysis, addressing the pharmaceutical industry’s need for chiral intermediates. Environmental considerations drive research into biodegradable derivatives, with green chemistry principles guiding modifications to the propylamino moiety. Patent analyses reveal increasing filings for electronic-grade variants, particularly in Asia-Pacific markets.

Regulatory compliance remains a key discussion point, with REACH registration status and GHS classification being common search terms. The compound’s storage stability under nitrogen atmosphere and compatibility with common reagents are frequently documented in technical datasheets. As the demand for high-performance additives grows, this compound’s role in polymeric systems and coatings formulations warrants deeper exploration.

Emerging trends connect 869942-59-6 to energy storage materials, where its redox-active properties show promise for next-generation batteries. Cross-disciplinary studies investigate its biological activity modulation when incorporated into targeted drug delivery systems. The compound’s cost-effective scalability and supply chain resilience position it favorably against novel alternatives in specialty chemical markets.